Cas no 1360884-43-0 (2-(4-Methyl-1H-indazol-3-yl)ethanamine)

• Product Name: 2-(4-Methyl-1H-indazol-3-yl)ethanamine
• CAS No: 1360884-43-0
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 3166853
• PubChem ID: 76846277
• Update Time: 2025-06-08

2-(4-Methyl-1H-indazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-1H-indazol-3-yl)ethanamine
• 1360884-43-0

• Inchi： 1S/C10H13N3/c1-7-3-2-4-8-10(7)9(5-6-11)13-12-8/h2-4H,5-6,11H2,1H3,(H,12,13)
• InChI Key： AZIQDKTWNFAUDO-UHFFFAOYSA-N
• SMILES： N1C(CCN)=C2C(C)=CC=CC2=N1

Computed Properties

• Exact Mass: 175.110947427Da
• Monoisotopic Mass: 175.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-(4-Methyl-1H-indazol-3-yl)ethanamine

Research Brief on 2-(4-Methyl-1H-indazol-3-yl)ethanamine (CAS: 1360884-43-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4-Methyl-1H-indazol-3-yl)ethanamine (CAS: 1360884-43-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indazole core and ethylamine side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, highlighting its versatility in drug discovery.

One of the most notable applications of 2-(4-Methyl-1H-indazol-3-yl)ethanamine is its use in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have utilized this compound to design selective inhibitors targeting specific kinases, such as JAK and PI3K, which are implicated in oncogenic processes. The structural flexibility of the indazole moiety allows for fine-tuning of inhibitory activity, making it a valuable scaffold in medicinal chemistry.

In addition to its role in kinase inhibition, recent studies have investigated the compound's potential in central nervous system (CNS) drug development. The ethylamine side chain confers favorable pharmacokinetic properties, including blood-brain barrier permeability, which is essential for targeting neurological disorders. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating neurotransmitter systems, suggesting potential applications in treating depression, anxiety, and neurodegenerative diseases.

The synthesis and optimization of 2-(4-Methyl-1H-indazol-3-yl)ethanamine have also been a focus of recent research. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled the efficient production of this compound with high purity and yield. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that govern its bioactivity, facilitating the design of derivatives with enhanced therapeutic profiles.

Despite its promising potential, challenges remain in the clinical translation of 2-(4-Methyl-1H-indazol-3-yl)ethanamine-based therapeutics. Issues such as off-target effects, metabolic stability, and toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound into clinical trials. Ongoing research aims to explore its full therapeutic spectrum and optimize its drug-like properties for broader applications.

In conclusion, 2-(4-Methyl-1H-indazol-3-yl)ethanamine (CAS: 1360884-43-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, CNS drug development, and other therapeutic areas underscore its potential to address unmet medical needs. Continued research and innovation will be crucial to unlocking its full potential and translating laboratory findings into clinically viable treatments.